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Compound of Interest

Compound Name: 1,8-Dichloroanthraquinone

Cat. No.: B031358 Get Quote

Essential Safety and Handling Guide for 1,8-
Dichloroanthraquinone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,8-Dichloroanthraquinone in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Hazard Identification and Immediate Precautions
1,8-Dichloroanthraquinone is a solid, powdered chemical that can cause skin and serious

eye irritation.[1] All personnel must be familiar with the hazards and strictly adhere to the safety

protocols outlined in this document before handling the compound.

Table 1: Hazard Summary for 1,8-Dichloroanthraquinone

Hazard Statement GHS Classification

Causes skin irritation Skin Irrit. 2

Causes serious eye irritation Eye Irrit. 2

May cause respiratory irritation STOT SE 3
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact with 1,8-
Dichloroanthraquinone.

Table 2: Required Personal Protective Equipment (PPE)

Body Part PPE Specification
Standard Compliance
Examples

Eyes
Chemical safety goggles or a

full-face shield.

OSHA 29 CFR 1910.133,

EN166

Skin

Chemically resistant gloves

(Nitrile or other suitable

material) and a lab coat.

Ensure full wrist coverage.

Hands

Nitrile gloves are

recommended. Regularly

inspect gloves for any signs of

degradation or puncture before

and during use.

Respiratory

An N95-rated dust mask or a

respirator should be used

when handling the powder

outside of a fume hood.[2][3]

Handling Procedures
Adherence to proper handling procedures is critical to minimize the risk of exposure and

contamination.

Operational Workflow for Handling 1,8-Dichloroanthraquinone
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Preparation Handling Cleanup & Disposal

Prepare work area in a certified chemical fume hood. Don all required PPE as specified in Table 2.
Ensure proper fit

Weigh the required amount of 1,8-Dichloroanthraquinone.Proceed to handling Carefully transfer the powder to the reaction vessel. Clean all spatulas and weighing boats immediately after use. Decontaminate the work surface with a suitable solvent.After handling is complete Dispose of all contaminated materials in the designated halogenated waste container. Doff PPE in the correct order to avoid self-contamination. Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,8-Dichloroanthraquinone.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling 1,8-Dichloroanthraquinone, preferably within a

certified chemical fume hood to control dust.[2]

Cover the work surface with disposable bench paper to easily contain any spills.

Ensure an emergency eyewash station and safety shower are readily accessible.

Don all required PPE as listed in Table 2.

Weighing and Transfer:

Use a dedicated set of spatulas and weighing boats.

To minimize dust generation, handle the powder gently. Avoid scooping or pouring from a

height.

If possible, purchase pre-weighed amounts to reduce handling.[2]

Close the container tightly immediately after use.

Post-Handling:

Thoroughly clean all equipment and the work area after use.
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Wipe down the exterior of the primary container before returning it to storage.

Storage Plan
Proper storage is essential to maintain the chemical's integrity and prevent accidental spills or

exposure.

Table 3: Storage Requirements for 1,8-Dichloroanthraquinone

Parameter Requirement

Location Store in a dry, cool, and well-ventilated area.

Container
Keep in a tightly closed, clearly labeled

container.

Compatibility
Segregate from incompatible materials such as

strong oxidizing agents.

Storage Class Combustible Solids (Storage Class 11).[2][3]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an accidental exposure.

Emergency Response Workflow
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting upper and lower eyelids. Move the person to fresh air. Do NOT induce vomiting. Rinse mouth with water.

Remove contaminated clothing.

Seek medical attention if irritation persists.

Remove contact lenses, if present and easy to do.

Seek immediate medical attention.

Seek medical attention if breathing is difficult. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency procedures for exposure to 1,8-Dichloroanthraquinone.

Detailed Emergency Actions:

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes.[3][4] Remove any contaminated clothing.[3] Seek medical attention if

irritation develops or persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention.[4]

Inhalation: Move the exposed individual to fresh air at once. If breathing becomes difficult,

seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.
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Spill and Disposal Plan
Proper management of spills and waste is critical to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate and Secure: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Use an appropriate spill kit with absorbent materials like vermiculite or sand to

contain the spill.[4]

Collect: Carefully sweep or scoop the absorbed material and spilled powder into a labeled,

sealable hazardous waste container.[4] Avoid generating dust.

Decontaminate: Clean the spill area with soap and water or another suitable solvent. Collect

all decontamination materials as hazardous waste.

Disposal Protocol:

Waste Segregation: All waste contaminated with 1,8-Dichloroanthraquinone, including

used PPE, disposable bench paper, and spill cleanup materials, must be disposed of as

halogenated organic waste. Do not mix with non-halogenated waste.[4]

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.

The label should include "Hazardous Waste," the full chemical name "1,8-
Dichloroanthraquinone," and the associated hazards (Irritant).

Keep the waste container closed at all times, except when adding waste.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. All disposal activities must comply with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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